Cas no 1094918-56-5 (2-[ethyl(methyl)amino]nicotinonitrile)

• Product Name: 2-[ethyl(methyl)amino]nicotinonitrile
• CAS No: 1094918-56-5
• MF: C₉H₁₁N₃
• MW: 161.203741312027
• CID: 5095145
• Update Time: 2025-06-13

2-[ethyl(methyl)amino]nicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-(ethylmethylamino)-
• 2-[ethyl(methyl)amino]nicotinonitrile

• Inchi： 1S/C9H11N3/c1-3-12(2)9-8(7-10)5-4-6-11-9/h4-6H,3H2,1-2H3
• InChI Key： PFLIZNGGEXUELS-UHFFFAOYSA-N
• SMILES： C1(N(CC)C)=NC=CC=C1C#N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 2-[ethyl(methyl)amino]nicotinonitrile

Comprehensive Overview of 2-[ethyl(methyl)amino]nicotinonitrile (CAS No. 1094918-56-5)

2-[ethyl(methyl)amino]nicotinonitrile (CAS No. 1094918-56-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This nitrile-substituted pyridine derivative is widely studied for its potential applications in drug discovery, particularly as a building block for kinase inhibitors and other bioactive molecules. The compound's ethyl(methyl)amino moiety enhances its solubility and binding affinity, making it a valuable intermediate in medicinal chemistry.

In recent years, the demand for nicotinonitrile derivatives has surged, driven by their role in developing targeted therapies for diseases such as cancer and inflammatory disorders. Researchers frequently search for "2-[ethyl(methyl)amino]nicotinonitrile synthesis" or "CAS 1094918-56-5 applications," reflecting the compound's relevance in modern drug design. Its molecular framework allows for versatile modifications, enabling the creation of analogs with tailored pharmacological properties.

The compound's pyridine core is a key feature, contributing to its stability and reactivity. This structural element is often explored in "heterocyclic compound research," a trending topic in organic chemistry. Additionally, the nitrile group in 2-[ethyl(methyl)amino]nicotinonitrile offers opportunities for further functionalization, such as hydrolysis to carboxylic acids or reduction to primary amines, expanding its utility in synthetic pathways.

From an industrial perspective, CAS 1094918-56-5 is valued for its scalability and compatibility with green chemistry principles. Queries like "sustainable synthesis of nicotinonitriles" highlight the growing emphasis on environmentally friendly production methods. The compound's efficient synthesis routes, including palladium-catalyzed cross-coupling reactions, align with these trends, making it a model for sustainable chemical manufacturing.

Analytical characterization of 2-[ethyl(methyl)amino]nicotinonitrile typically involves techniques such as NMR spectroscopy, HPLC, and mass spectrometry. These methods ensure purity and confirm structural integrity, critical for its use in high-value applications. The compound's spectral data is often referenced in "analytical chemistry databases," aiding researchers in quality control and method development.

In summary, 2-[ethyl(methyl)amino]nicotinonitrile (CAS No. 1094918-56-5) represents a versatile and scientifically significant compound with broad applications in life sciences. Its continued study promises to unlock new possibilities in drug development and material science, addressing some of the most pressing challenges in modern chemistry.